Pyrazine-2-carboxylic acid
Pyrazine-2-carboxylic acid
Pyrazine-2-carboxylic acid is the parent compound of the class of pyrazinecarboxylic acids, that is pyrazine bearing a single carboxy substituent. The active metabolite of the antitubercular drug pyrazinamide. It has a role as a drug metabolite and an antitubercular agent. It is a conjugate acid of a pyrazine-2-carboxylate.
Pyrazin-2-carboxylic acid, also known as pyrazinoic acid or pyrazinoate, belongs to the class of organic compounds known as pyrazine carboxylic acids. These are heterocyclic compounds containing a pyrazine ring substituted by one or more carboxylic acid groups. Pyrazin-2-carboxylic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Pyrazin-2-carboxylic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, pyrazin-2-carboxylic acid is primarily located in the cytoplasm.
Pyrazin-2-carboxylic acid, also known as pyrazinoic acid or pyrazinoate, belongs to the class of organic compounds known as pyrazine carboxylic acids. These are heterocyclic compounds containing a pyrazine ring substituted by one or more carboxylic acid groups. Pyrazin-2-carboxylic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Pyrazin-2-carboxylic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, pyrazin-2-carboxylic acid is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
98-97-5
VCID:
VC0139871
InChI:
InChI=1S/C5H4N2O2/c8-5(9)4-3-6-1-2-7-4/h1-3H,(H,8,9)
SMILES:
C1=CN=C(C=N1)C(=O)O
Molecular Formula:
C5H4N2O2
Molecular Weight:
124.1 g/mol
Pyrazine-2-carboxylic acid
CAS No.: 98-97-5
Reference Standards
VCID: VC0139871
Molecular Formula: C5H4N2O2
Molecular Weight: 124.1 g/mol
| CAS No. | 98-97-5 |
|---|---|
| Product Name | Pyrazine-2-carboxylic acid |
| Molecular Formula | C5H4N2O2 |
| Molecular Weight | 124.1 g/mol |
| IUPAC Name | pyrazine-2-carboxylic acid |
| Standard InChI | InChI=1S/C5H4N2O2/c8-5(9)4-3-6-1-2-7-4/h1-3H,(H,8,9) |
| Standard InChIKey | NIPZZXUFJPQHNH-UHFFFAOYSA-N |
| SMILES | C1=CN=C(C=N1)C(=O)O |
| Canonical SMILES | C1=CN=C(C=N1)C(=O)O |
| Description | Pyrazine-2-carboxylic acid is the parent compound of the class of pyrazinecarboxylic acids, that is pyrazine bearing a single carboxy substituent. The active metabolite of the antitubercular drug pyrazinamide. It has a role as a drug metabolite and an antitubercular agent. It is a conjugate acid of a pyrazine-2-carboxylate. Pyrazin-2-carboxylic acid, also known as pyrazinoic acid or pyrazinoate, belongs to the class of organic compounds known as pyrazine carboxylic acids. These are heterocyclic compounds containing a pyrazine ring substituted by one or more carboxylic acid groups. Pyrazin-2-carboxylic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Pyrazin-2-carboxylic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, pyrazin-2-carboxylic acid is primarily located in the cytoplasm. |
| Synonyms | 2-Pyrazinecarboxylic Acid; Pyrazinoic Acid; 1,4-Diazinecarboxylic Acid; 2-Carboxypyrazine; 2-Pyrazinoic Acid; NSC 13146; NSC 27192; Pyrazinic Acid; |
| PubChem Compound | 1047 |
| Last Modified | Nov 12 2021 |
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